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Compound of Interest

Compound Name: 4-Methylenecyclohexylmethanol

Cat. No.: B087033

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

The proper disposal of 4-Methylenecyclohexylmethanol is not merely a procedural formality
but a critical component of laboratory safety and environmental responsibility. This guide
provides clear, step-by-step instructions for the safe handling and disposal of this compound,
ensuring compliance with standard hazardous waste regulations and fostering a culture of
safety within the laboratory.

Understanding the Hazards

4-Methylenecyclohexylmethanol is classified under the Globally Harmonized System (GHS)
with the following primary hazards:

Combustible Liquid (H227): It can ignite at elevated temperatures.[1]

Skin Irritant (H315): Causes skin irritation upon contact.[1]

Serious Eye Irritant (H319): Causes serious eye irritation.[1]

May Cause Respiratory Irritation (H335): Inhalation of vapors may lead to respiratory
discomfort.[1]
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Given these properties, 4-Methylenecyclohexylmethanol must be managed as a hazardous
waste. Standard laboratory practice dictates treating all chemical waste as hazardous unless
explicitly determined otherwise.[2][3] Improper disposal, such as pouring it down the drain or
placing it in regular trash, is strictly prohibited and can lead to dangerous reactions,
environmental contamination, and regulatory violations.[4]

Key Chemical and Physical Properties

A summary of the essential quantitative data for 4-Methylenecyclohexylmethanol is provided
below. This information is crucial for understanding its behavior and for making informed
decisions regarding its handling and storage.

Property Value Source
Molecular Formula CsH140 [1]
Molecular Weight 126.20 g/mol [1]
GHS Hazard Codes H227, H315, H319, H335 [1]
Storage Class Irritant [5]

Detailed Disposal Protocol

The following protocol outlines the mandatory steps for the safe disposal of 4-
Methylenecyclohexylmethanol from a laboratory setting. This procedure is designed to
minimize risk and ensure regulatory compliance.

Materials Required:

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves.

Designated hazardous waste container (chemically compatible, e.g., polyethylene).

Hazardous Waste Label.

Secondary containment bin.

Fume hood.
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Procedure:
e Preparation and PPE:

o Before handling the chemical, ensure you are wearing all required PPE: safety goggles, a
lab coat, and chemically resistant gloves.

o Conduct all transfers of 4-Methylenecyclohexylmethanol waste within a certified
chemical fume hood to minimize inhalation exposure.

o Waste Collection:

o Designate a specific, compatible waste container for 4-Methylenecyclohexylmethanol.
Do not mix it with other waste streams unless compatibility has been verified. Incompatible
wastes must be segregated to prevent dangerous reactions.[3]

o The container must be in good condition, free from leaks or cracks, and have a secure,
tight-fitting lid.[6]

e Labeling:

[e]

Immediately label the waste container with a "Hazardous Waste" sticker or tag.

[e]

Clearly write the full chemical name, "4-Methylenecyclohexylmethanol,” on the label. Do
not use abbreviations or chemical formulas.[6]

[e]

Indicate the specific hazards (e.g., "Combustible," "Irritant™).

o

Keep a running log of the amounts added to the container.
o Storage:

o Store the sealed waste container in a designated Satellite Accumulation Area (SAA),
which should be at or near the point of generation.

o The container must be kept in a secondary containment bin to catch any potential leaks.

o Ensure the container remains closed at all times, except when adding waste.[6]
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e Arranging for Disposal:
o Do not exceed the storage limits for hazardous waste in your SAA (typically 55 gallons).

o Once the container is full or waste is no longer being generated, contact your institution's
Environmental Health and Safety (EHS) department to schedule a waste pickup.

o Follow your institution's specific procedures for requesting a waste collection, which may

involve an online form or a direct call.
o Decontamination:

o Empty containers that held 4-Methylenecyclohexylmethanol must also be treated as
hazardous waste unless they are triple-rinsed.

o The rinsate from the triple-rinse procedure must be collected and disposed of as
hazardous waste.[6] After proper rinsing and removal of the label, the container may be
disposed of as regular trash or recycled, according to institutional policy.

Disposal Workflow Diagram

The logical flow for the proper disposal of 4-Methylenecyclohexylmethanol is illustrated
below. This diagram provides a quick visual reference for the key decision points and actions

required in the process.
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Caption: Workflow for the safe disposal of 4-Methylenecyclohexylmethanol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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